Cas no 69857-46-1 (1-methyl-1H-Pyrrole-2,5-dicarbonitrile)
69857-46-1 structure
Product Name:1-methyl-1H-Pyrrole-2,5-dicarbonitrile
CAS No:69857-46-1
MF:C7H5N3
MW:131.134700536728
CID:1116219
PubChem ID:12572401
Update Time:2025-04-20
1-methyl-1H-Pyrrole-2,5-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-1H-Pyrrole-2,5-dicarbonitrile
- 1-methylpyrrole-2,5-dicarbonitrile
- DTXSID00503021
- 69857-46-1
- SCHEMBL2002285
- DB-111333
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- Inchi: 1S/C7H5N3/c1-10-6(4-8)2-3-7(10)5-9/h2-3H,1H3
- InChI Key: MAGUPVNZMSWOEI-UHFFFAOYSA-N
- SMILES: N1(C)C(C#N)=CC=C1C#N
Computed Properties
- Exact Mass: 131.048347172g/mol
- Monoisotopic Mass: 131.048347172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 52.5Ų
1-methyl-1H-Pyrrole-2,5-dicarbonitrile Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
69857-46-1 (1-methyl-1H-Pyrrole-2,5-dicarbonitrile) Related Products
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